Cas no 61226-08-2 (1H-Pyrazole-4-carboxamide,N-[4-(aminosulfonyl)phenyl]-3,5-dimethyl-1-phenyl-)

• Product Name: 1H-Pyrazole-4-carboxamide,N-[4-(aminosulfonyl)phenyl]-3,5-dimethyl-1-phenyl-
• CAS No: 61226-08-2
• MF: C₁₈H₁₈N₄O₃S
• MW: 370.425522327423
• CID: 487654
• Update Time: 2024-01-30

1H-Pyrazole-4-carboxamide,N-[4-(aminosulfonyl)phenyl]-3,5-dimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide,N-[4-(aminosulfonyl)phenyl]-3,5-dimethyl-1-phenyl-
• 1H-Pyrazole-4-carboxamide, N-[4-(aminosulfonyl)phenyl]-3,5-dimethyl-1-phenyl-

• Inchi： 1S/C18H18N4O3S/c1-12-17(13(2)22(21-12)15-6-4-3-5-7-15)18(23)20-14-8-10-16(11-9-14)26(19,24)25/h3-11H,1-2H3,(H,20,23)(H2,19,24,25)
• InChI Key： VWPCRBDUJCVOPP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C)=C(C(NC2=CC=C(S(N)(=O)=O)C=C2)=O)C(C)=N1

Computed Properties

• Exact Mass: 370.11014

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Melting Point: 295.5-297.5 °C (decomp)
• PSA: 107.08
• pka: 9.86±0.12(Predicted)